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Compound of Interest

Compound Name: 2-Chloro-3-nitrotoluene

Cat. No.: B091179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Chloro-3-
nitrotoluene (CAS No. 3970-40-9). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
2-Chloro-3-nitrotoluene is a light yellow liquid that serves as a key intermediate in the

synthesis of various organic compounds, including dyes, pharmaceuticals, and agrochemicals.

[1] Its chemical structure and properties are summarized below.
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Property Value

CAS Number 3970-40-9

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol [2][3]

Appearance Light yellow liquid[1]

Melting Point 21 °C (lit.)[3]

Boiling Point 147 °C / 25 mmHg (lit.)[3]

Density 1.298 g/mL at 25 °C (lit.)[3]

Flash Point 113 °C (235.4 °F) - closed cup[3]

Refractive Index n20/D 1.557 (lit.)[3]

Hazard Identification and Safety Precautions
2-Chloro-3-nitrotoluene is classified as harmful if swallowed and very toxic to aquatic life.[2]

[3] It is essential to handle this chemical with appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]

H400: Very toxic to aquatic life.[2][3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Chloro-3-nitrotoluene.

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.
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Respiratory Protection: If working in a poorly ventilated area or when there is a risk of

inhalation, a respirator with a type ABEK (EN14387) filter is recommended.[3]

Handling and Storage Protocols
General Handling

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage
Proper storage is critical to maintain the stability of 2-Chloro-3-nitrotoluene and prevent

hazardous situations.

Temperature: Store in a cool, dry place. Specific supplier recommendations vary, with some

advising storage at 0-8°C and others suggesting room temperature in a dark place,

preferably below 15°C. A refrigerated, controlled environment is ideal.

Container: Keep the container tightly sealed to prevent exposure to moisture and air.

Ventilation: Ensure the storage area is well-ventilated.

Incompatible Materials: Store separately from strong oxidizing agents, strong reducing

agents, strong acids, and strong bases to prevent potentially violent reactions.

Experimental Protocols
Spill Response Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Clear the immediate area of all personnel.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/c61984
https://www.benchchem.com/product/b091179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate: Ensure the area is well-ventilated to disperse vapors.

Containment: For small spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the spill. Do not use combustible materials like paper towels.

Cleanup:

Wear appropriate PPE as outlined in section 2.1.

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Reporting: Report the spill to the appropriate safety officer or supervisor.

First-Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

If on Skin: Remove contaminated clothing. Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Disposal Protocol
All waste containing 2-Chloro-3-nitrotoluene must be treated as hazardous waste.

Collect all waste material in a clearly labeled, sealed, and appropriate container.
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Dispose of the hazardous waste in accordance with all local, state, and federal regulations.

Do not dispose of it down the drain or in regular trash.

Logical Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2-Chloro-3-
nitrotoluene from receipt to disposal.
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Safe Handling Workflow for 2-Chloro-3-nitrotoluene
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Handling and Use

Spill and Waste Management
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(0-15°C Recommended)

Don Appropriate PPE

Prepare for Use
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Perform Experiment

Return to Storage

Generate Chemical Waste

Spill Occurs

Follow Spill Response Protocol

Dispose of Hazardous Waste per Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Chloro-3-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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